Cas no 1805358-99-9 (3-Chloro-6-(difluoromethyl)-4-iodopyridine-2-methanol)

3-Chloro-6-(difluoromethyl)-4-iodopyridine-2-methanol is a halogenated pyridine derivative with a difluoromethyl substituent, offering unique reactivity for pharmaceutical and agrochemical applications. The presence of chloro, iodo, and difluoromethyl groups enhances its utility as a versatile intermediate in cross-coupling reactions, nucleophilic substitutions, and fluorination processes. The hydroxymethyl group at the 2-position provides a functional handle for further derivatization, enabling the synthesis of complex heterocyclic frameworks. This compound’s structural features make it valuable for designing bioactive molecules, particularly in medicinal chemistry, where selective halogenation and fluorination are critical for optimizing pharmacokinetic properties. Its high purity and stability ensure reliable performance in synthetic workflows.

3-Chloro-6-(difluoromethyl)-4-iodopyridine-2-methanol structure

1805358-99-9 structure

Product Name:3-Chloro-6-(difluoromethyl)-4-iodopyridine-2-methanol

CAS No:1805358-99-9

MF:C₇H₅ClF₂INO

MW:319.474980115891

CID:4870824

Update Time:2025-10-28

3-Chloro-6-(difluoromethyl)-4-iodopyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-6-(difluoromethyl)-4-iodopyridine-2-methanol
- Inchi： 1S/C7H5ClF2INO/c8-6-3(11)1-4(7(9)10)12-5(6)2-13/h1,7,13H,2H2
- InChI Key： FNUWWOMJEIOVRL-UHFFFAOYSA-N
- SMILES： IC1C=C(C(F)F)N=C(CO)C=1Cl

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 175
XLogP3: 1.9
Topological Polar Surface Area: 33.1

3-Chloro-6-(difluoromethyl)-4-iodopyridine-2-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029048570-1g	3-Chloro-6-(difluoromethyl)-4-iodopyridine-2-methanol	1805358-99-9	97%	1g	$1,579.40	2022-04-01

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Additional information on 3-Chloro-6-(difluoromethyl)-4-iodopyridine-2-methanol

Professional Introduction to 3-Chloro-6-(difluoromethyl)-4-iodopyridine-2-methanol (CAS No. 1805358-99-9)

3-Chloro-6-(difluoromethyl)-4-iodopyridine-2-methanol (CAS No. 1805358-99-9) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its molecular structure incorporates both chloro and iodine substituents, along with a difluoromethyl group, making it a versatile building block for drug discovery and development.

The significance of this compound lies in its potential applications across multiple therapeutic areas. Recent advancements in synthetic methodologies have enabled the efficient preparation of 3-Chloro-6-(difluoromethyl)-4-iodopyridine-2-methanol, facilitating its use in the construction of complex molecular architectures. The presence of both halogen atoms provides excellent handles for further functionalization, allowing chemists to tailor the compound's properties for specific biological targets.

In the realm of medicinal chemistry, the incorporation of difluoromethyl groups has been widely recognized for enhancing metabolic stability and improving pharmacokinetic profiles of drug candidates. This feature makes 3-Chloro-6-(difluoromethyl)-4-iodopyridine-2-methanol a valuable asset in the design of novel therapeutics. Moreover, the iodine substituent offers a convenient site for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are fundamental in constructing heterocyclic compounds with diverse biological activities.

Recent studies have highlighted the role of pyridine derivatives in addressing various diseases, including cancer, inflammation, and infectious disorders. The structural motif of 3-Chloro-6-(difluoromethyl)-4-iodopyridine-2-methanol aligns well with these therapeutic needs, as pyridines are known to exhibit potent interactions with biological macromolecules. For instance, modifications at the 2-position of the pyridine ring can influence binding affinity to enzymes and receptors, thereby modulating biological responses.

The synthesis of 3-Chloro-6-(difluoromethyl)-4-iodopyridine-2-methanol involves multi-step organic transformations that require precise control over reaction conditions. Advanced techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated functionalizations have been employed to achieve high yields and purity. These methodologies not only enhance efficiency but also minimize unwanted byproducts, ensuring that the final product meets stringent quality standards.

The compound's potential applications extend beyond pharmaceuticals into agrochemicals and materials science. The unique electronic properties conferred by the halogen substituents make it a candidate for developing novel materials with applications in optoelectronics and catalysis. Furthermore, ongoing research is exploring its role in designing ligands for metal complexes used in catalytic processes.

In conclusion, 3-Chloro-6-(difluoromethyl)-4-iodopyridine-2-methanol (CAS No. 1805358-99-9) represents a significant advancement in synthetic chemistry and drug discovery. Its structural versatility and functional attributes make it an indispensable tool for chemists and biologists working on next-generation therapeutics. As research continues to uncover new applications for this compound, its importance in the chemical and pharmaceutical industries is expected to grow exponentially.